(E)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H15N3O4S/c1-17-13-7-5-11(10-14(13)18(2)23(17,20)21)16-15(19)8-6-12-4-3-9-22-12/h3-10H,1-2H3,(H,16,19)/b8-6+
• InChI Key: YKOCRKFVMJHVJQ-SOFGYWHQSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)C=CC3=CC=CO3)N(S1(=O)=O)C
• Isomeric SMILES: CN1C2=C(C=C(C=C2)NC(=O)/C=C/C3=CC=CO3)N(S1(=O)=O)C
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

(E)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(furan-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H15N3O4S and its molecular weight is 333.36. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(furan-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(furan-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spiro Compounds Synthesis

Huang & Wamhoff (1984) explored the synthesis of spiro compounds through reactions involving similar furan-based compounds. They detailed the addition and cyclocondensation reactions of 2(3H)-furanones with methyl acrylate, leading to the formation of various spiro compounds (Huang & Wamhoff, 1984).

Reactions of Thiocarbonyl Ylides

Mlostoń, Huisgen, & Giera (2002) investigated the reactions of a sterically hindered thiocarbonyl ylide with acceptor-substituted ethylenes. Their research highlights the formation of thiolanes and cyclopropanes through these reactions, which are relevant to the synthesis and manipulation of complex organic compounds (Mlostoń, Huisgen, & Giera, 2002).

Synthesis of N-alkylated Triazoles and Oxadiazoles

El-Essawy & Rady (2011) conducted research on the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, starting with N-(furan-2-ylmethylidene)-based compounds. This work is significant for the development of new heterocyclic compounds with potential applications in various fields (El-Essawy & Rady, 2011).

Fluorescent Organic Light-Emitting Diodes

Hu et al. (2020) synthesized dimethyl-dihydrobenzofuran derivatives for use in blue fluorescent organic light-emitting diodes (OLEDs). Their research illustrates the application of such compounds in developing more efficient and durable OLEDs (Hu et al., 2020).

Antimicrobial and Antiviral Activities

Azzam, Elgemeie, & Osman (2020) synthesized novel pyrido[2,1-b]benzothiazole derivatives, showing significant antimicrobial and antiviral activities. This research underscores the potential of furan-based compounds in developing new pharmaceutical agents (Azzam, Elgemeie, & Osman, 2020).